Cas no 80224-20-0 (Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1))

80224-20-0 structure
Product name:Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1)
Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1)
- sodium 3-mercapto-2-methylpropionate
- sodium,2-methyl-3-sulfanylpropanoate
- DTXSID201001106
- NS00090191
- 80224-20-0
- SCHEMBL9118217
- sodium 2-methyl-3-sulfanylpropanoate
- EINECS 279-421-9
- AKOS015898844
-
- Inchi: InChI=1S/C4H8O2S.Na/c1-3(2-7)4(5)6;/h3,7H,2H2,1H3,(H,5,6);/q;+1/p-1
- InChI Key: FOTPRJUNQGWLCM-UHFFFAOYSA-M
- SMILES: CC(CS)C(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 142.00644492g/mol
- Monoisotopic Mass: 142.00644492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 76.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 41.1Ų
Propanoic acid,3-mercapto-2-methyl-, sodium salt (1:1) Related Literature
-
Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
-
Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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3. Back matter
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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